Ethyl 4-(2-(4-(ethylsulfonyl)phenyl)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-(4-ethylsulfonylphenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21NO5S/c1-3-25-19(22)15-7-9-16(10-8-15)20-18(21)13-14-5-11-17(12-6-14)26(23,24)4-2/h5-12H,3-4,13H2,1-2H3,(H,20,21)
• InChI Key: YSYCKFPBJOSALP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)S(=O)(=O)CC
• Molecular Formula: C19H21NO5S
• Molecular Weight: 375.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a well-known drug, benzocaine, was incorporated with cyanoacetamide function to get a powerful synthon ethyl 4-cyanoacetamido benzoate. This synthetic intermediate was used as a precursor for the synthesis of various scaffolds containing the benzocaine core.

Molecular Structure Analysis

The molecular structure of a similar compound, ethyl 4-(2-(phenylsulfonyl)acetamido)benzoate, has been analyzed. The molecule contains a total of 42 bonds, including 25 non-H bonds, 16 multiple bonds, 7 rotatable bonds, 4 double bonds, and 12 aromatic bonds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include facile coupling, Michael addition, condensation, and nucleophilic attack reactions.

Scientific Research Applications

• Chemical Reactions and Synthesis :

  • Ethyl (2E)-2-phenylsulfinyl-2-alkenoates, which are structurally similar to Ethyl 4-(2-(4-(ethylsulfonyl)phenyl)acetamido)benzoate, have been used in thermal reactions to form ethyl (2E,4E)-2,4-alkadienoates, highlighting their potential in synthetic chemistry (Tanikaga et al., 1984).
  • In the synthesis of 4-phenyl-2-butanone, ethyl ethanate, which shares a structural similarity, has been used as a key intermediate, demonstrating its utility in medicinal chemistry (Jiangli Zhang, 2005).

• Molecular Interaction Studies :

  • Studies on molecules like Ethyl benzoate thiocarbohydrazone, which bear resemblance to Ethyl 4-(2-(4-(ethylsulfonyl)phenyl)acetamido)benzoate, have revealed insights into the behavior of such compounds in polar solvents and their conversion to other complex molecules (Postovskii et al., 1977).
  • Research on compounds like N-[4-(Ethoxy­carbon­yl)phen­yl]-p-tolyl­sulfonamide, which shares structural similarities with Ethyl 4-(2-(4-(ethylsulfonyl)phenyl)acetamido)benzoate, provides insights into molecular angles and torsions important in crystallography (Xing & Nan, 2005).

• Organic Synthesis and Catalysis :

  • Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, a molecule structurally related, has been used in the Lossen rearrangement, emphasizing its role in the synthesis of hydroxamic acids and ureas from carboxylic acids, demonstrating its importance in organic synthesis (Thalluri et al., 2014).